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Compound of Interest

Compound Name: Bromide ion Br-77

Cat. No.: B15183775 Get Quote

Essential Safety and Handling Guide for
Bromide Ion Br-77
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Bromide ion Br-77. Our goal is to be your preferred source for

laboratory safety and chemical handling information, building trust by delivering value beyond

the product itself.

I. Quantitative Data Summary
The following tables summarize the key radiological and physical properties of Bromine-77 (Br-

77), along with exposure limits and shielding requirements.

Table 1: Radiological Properties of Bromine-77
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Property Value Reference

Half-Life 57.036 hours [1]

Decay Modes
Electron Capture, β+ (Positron

Emission)
[2]

Primary Gamma/X-ray

Emissions (Energy, %

Abundance)

239 keV (23%), 521 keV (22%) [1]

Mean Electron Energy 0.00937 MeV [2]

Mean Photon Energy 0.3209 MeV [2]

Table 2: External Radiation Hazard Data for Bromine-77

Hazard Value Reference

Gamma Dose Rate (1 mCi at 1

ft)
1.82 mrem/h [1]

Beta Dose Rate to Skin (1 mCi

at 1 ft)
1.65 mrem/h [1]

Contamination Skin Dose (1

µCi/cm²)
40 mrem/h [1]

Table 3: Shielding Requirements for Bromine-77

Radiation Type
Shielding Material and
Thickness

Reference

Gammas/X-rays
1.58 cm of lead (reduces dose

rate by 90%)
[1]

Betas/Electrons
0.8 mm of plastic (absorbs all

emissions)
[1]

Table 4: Occupational Exposure Limits for Bromine (Chemical Hazard)
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Organization Limit Reference

OSHA (PEL) 0.1 ppm (8-hour TWA) [3][4]

NIOSH (REL)
0.1 ppm (10-hour TWA), 0.3

ppm (15-minute STEL)
[3]

ACGIH (TLV)
0.1 ppm (8-hour TWA), 0.2

ppm (STEL)
[3]

Note: TWA = Time-Weighted Average, STEL = Short-Term Exposure Limit. These limits are for

the chemical hazard of bromine and should be considered in conjunction with radiation safety

protocols.

II. Experimental Protocol: Radio-labeling with
Bromine-77
This protocol outlines a general procedure for radio-labeling a compound with Bromine-77.

Note: This is a template and must be adapted to the specific requirements of your experiment

and institutional safety policies.

A. Preparation and Pre-labeling Checks:

Designated Work Area: All work with Br-77 must be conducted in a designated and properly

labeled radioactive materials work area, preferably within a fume hood to control potential

volatile radio-bromine species.

Personal Protective Equipment (PPE): Before handling Br-77, don the following mandatory

PPE:

Full-length lab coat.[5][6][7]

Two pairs of nitrile gloves.[8]

Safety goggles.[9][10]

Closed-toe shoes.[5][6][7]
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Whole-body and finger-ring dosimeters are required when handling 5 mCi or more, or 1

mCi weekly.[1]

Shielding: Prepare appropriate shielding for the Br-77 vial and the reaction vessel. Use lead

bricks for gamma shielding and acrylic or plastic for beta shielding.[1]

Survey Meter: Ensure a calibrated survey meter (e.g., NaI probe) is operational and within

reach to monitor for contamination.[1]

Waste Containers: Have properly labeled radioactive waste containers for solid and liquid

waste readily available.

B. Radio-labeling Procedure:

Initial Survey: Perform a background radiation survey of the work area.

Handling the Stock Vial:

Place the Br-77 stock vial behind lead shielding.

Use remote handling tools (e.g., tongs) to manipulate the vial to minimize hand exposure.

[9]

Aliquoting Br-77:

Carefully open the stock vial in the fume hood.

Using a shielded syringe or a remote pipetting device, withdraw the required amount of Br-

77.

Dispense the Br-77 into the reaction vessel, which should also be shielded.

Performing the Reaction:

Conduct the labeling reaction according to your specific chemical protocol.

Continuously monitor the work area for any increase in radiation levels.

Post-Reaction Survey:
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After the reaction is complete and the Br-77 has been secured, perform a thorough survey

of your gloves, lab coat, work area, and equipment.

Change gloves frequently, especially if you suspect contamination.[5]

C. Post-Labeling and Cleanup:

Decontamination: If any contamination is found, decontaminate the area using an

appropriate cleaning solution and absorbent materials. Dispose of all cleaning materials as

radioactive waste.

Waste Disposal: Segregate and dispose of all radioactive waste according to the disposal

plan outlined in Section III.

Final Survey: Conduct a final survey of the work area to ensure it is free of contamination.

Documentation: Record the use of Br-77, including the amount used, the date, and the

results of your surveys in the laboratory's radioisotope usage log.

III. Operational and Disposal Plans
A. Personal Protective Equipment (PPE) Workflow

Preparation

Handling Br-77

Cleanup & Exit

Enter Laboratory
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- Safety Goggles
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- Finger ring
Don Double Nitrile Gloves Handle Br-77 in
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Remove Outer Gloves
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Caption: Personal Protective Equipment (PPE) workflow for handling Bromine-77.

B. Waste Disposal Plan

All waste containing Br-77 must be treated as radioactive waste and disposed of according to

institutional and regulatory guidelines.

Step 1: Segregation

Solid Waste:

Segregate solid waste (e.g., gloves, absorbent paper, plasticware) into designated

containers lined with a plastic bag.[11]

Do not mix with non-radioactive or hazardous chemical waste.

Sharps (needles, pipettes) must be placed in a designated radioactive sharps container.

[11]

Liquid Waste:

Collect liquid radioactive waste in a clearly labeled, shatter-resistant container.

Do not mix with other radioactive isotopes or hazardous chemicals unless explicitly

permitted by your institution's radiation safety office.

For aqueous solutions, maintain a pH between 6 and 9.

Step 2: Labeling

All radioactive waste containers must be labeled with:

The universal radiation symbol.

The words "Caution, Radioactive Material".

The isotope (Bromine-77).

The activity level and date.
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The chemical composition of the waste.

Step 3: Storage

Store radioactive waste in a designated and shielded area away from high-traffic locations.

Liquid waste containers should be in secondary containment to prevent spills.

Step 4: Disposal

Decay-in-Storage: Due to its relatively short half-life of 57.036 hours, Br-77 waste can be

held for decay-in-storage.[1]

Store the waste for at least 10 half-lives (approximately 24 days).

After 10 half-lives, the activity will be reduced to less than 0.1% of the original activity.

Survey Before Disposal:

After the decay period, survey the waste container with a calibrated radiation survey

meter.

If the radiation level is indistinguishable from background, the waste can be disposed of as

non-radioactive waste.

All radioactive labels must be defaced or removed before disposal.

Contact Radiation Safety: Consult your institution's Radiation Safety Officer for specific

procedures and to arrange for the pickup of decayed waste.

IV. Emergency Spill Response
In the event of a Br-77 spill, follow these procedures immediately.
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Caption: Emergency response workflow for a Bromine-77 spill.
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Detailed Spill Procedure:

Alert: Immediately alert everyone in the vicinity.

Contain: If it is safe to do so, cover the spill with absorbent paper to prevent its spread.

Evacuate: Evacuate the immediate area.

Notify: Inform your supervisor and the institution's Radiation Safety Officer (RSO)

immediately.

Personnel Decontamination: If you are contaminated, remove contaminated clothing and

wash the affected skin with mild soap and lukewarm water.

Controlled Access: Prevent entry into the spill area until it has been cleared by the RSO.

Cleanup: For minor spills, cleanup should only be performed by trained personnel under the

guidance of the RSO. For major spills, the cleanup will be managed by the RSO and

emergency response teams.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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